Cas no 2418696-04-3 (2-3-azido-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylacetic acid)

• Product Name: 2-3-azido-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylacetic acid
• CAS No: 2418696-04-3
• MF: C₂₄H₂₀N₄O₄
• MW: 428.440005302429
• CID: 5678478
• PubChem ID: 165774694
• Update Time: 2025-05-25

2-3-azido-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[3-azido-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylphenyl]acetic acid
• EN300-26628950
• 2418696-04-3
• 2-3-azido-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylacetic acid

• Inchi： 1S/C24H20N4O4/c1-14-15(11-23(29)30)10-16(12-22(14)27-28-25)26-24(31)32-13-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-10,12,21H,11,13H2,1H3,(H,26,31)(H,29,30)
• InChI Key： CUTSSMRSMNERTR-UHFFFAOYSA-N
• SMILES： O(C(NC1C=C(C(C)=C(CC(=O)O)C=1)N=[N+]=[N-])=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 428.14845513g/mol
• Monoisotopic Mass: 428.14845513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 718
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 90Ų

Additional information on 2-3-azido-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylacetic acid

Comprehensive Overview of 2-3-azido-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylacetic acid (CAS No. 2418696-04-3)

The compound 2-3-azido-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylacetic acid (CAS No. 2418696-04-3) is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and bioconjugation. Its unique structural features, including the azido group and the Fmoc-protected amino moiety, make it a versatile building block for peptide synthesis, click chemistry applications, and drug discovery. Researchers are increasingly exploring its potential in targeted drug delivery systems and proteomics studies, aligning with the growing demand for precision medicine and advanced therapeutic strategies.

One of the most notable aspects of 2-3-azido-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylacetic acid is its role in click chemistry, a revolutionary approach that enables rapid and efficient molecular assembly. The azido group in this compound readily participates in copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, a cornerstone of modern bioconjugation techniques. This property has made it invaluable for labeling biomolecules, developing diagnostic probes, and engineering novel materials. As the scientific community continues to prioritize green chemistry and sustainable methodologies, the compound's compatibility with bioorthogonal reactions positions it as a key player in environmentally friendly synthetic routes.

In the context of peptide synthesis, the Fmoc-protected amino functionality of 2-3-azido-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylacetic acid offers exceptional advantages. The 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) group is widely recognized for its stability under basic conditions and ease of removal under mild acidic conditions, making it ideal for solid-phase peptide synthesis (SPPS). This aligns with the increasing demand for custom peptides in pharmaceutical research, particularly for developing peptide-based therapeutics targeting chronic diseases such as diabetes and cancer. The compound's methylphenylacetic acid backbone further enhances its utility by providing a robust scaffold for structural diversification.

The growing interest in CAS No. 2418696-04-3 is also reflected in its applications for proteomics and chemical biology. Researchers are leveraging its azido handle to introduce affinity tags, fluorescent markers, or other functional groups into proteins and peptides. This capability is critical for studying protein-protein interactions, post-translational modifications, and cellular pathways—areas that are central to understanding complex diseases. With the rise of AI-driven drug discovery and high-throughput screening, the demand for such modular and reactive compounds is expected to surge, further cementing the importance of this chemical in cutting-edge research.

From a commercial perspective, 2-3-azido-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylacetic acid is often sought after by pharmaceutical companies and academic laboratories specializing in bioconjugation and drug development. Its compatibility with automated synthesis platforms and its role in generating peptide-drug conjugates have made it a staple in the toolkit of medicinal chemists. Additionally, the compound's stability and solubility profile contribute to its practicality in diverse experimental setups, addressing common challenges faced in organic synthesis and material science.

As the scientific community continues to explore innovative applications for CAS No. 2418696-04-3, its relevance in personalized medicine and biomarker discovery cannot be overstated. The compound's dual functionality—combining the reactivity of the azido group with the protective features of the Fmoc moiety—makes it a powerful enabler for multidisciplinary research. Whether in the development of next-generation therapeutics or the design of smart materials, 2-3-azido-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylacetic acid stands out as a critical asset for advancing scientific frontiers.